Cas no 83868-51-3 (Butanedioic acid, (triphenylphosphoranylidene)-, 4-ethyl 1-methyl ester)

• Product Name: Butanedioic acid, (triphenylphosphoranylidene)-, 4-ethyl 1-methyl ester
• CAS No: 83868-51-3
• MF: C₂₅H₂₅O₄P
• MW: 420.437368154526
• CID: 668306
• PubChem ID: 71414858
• Update Time: 2025-04-19

Butanedioic acid, (triphenylphosphoranylidene)-, 4-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (triphenylphosphoranylidene)-, 4-ethyl 1-methyl ester
• 4-O-ethyl 1-O-methyl 2-(triphenyl-λ⁵-phosphanylidene)butanedioate
• 83868-51-3
• 4-Ethyl 1-methyl 2-(triphenyl-lambda~5~-phosphanylidene)butanedioate
• DTXSID70834293
• SCHEMBL11169826

• Inchi： 1S/C25H25O4P/c1-3-29-24(26)19-23(25(27)28-2)30(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3,19H2,1-2H3
• InChI Key： CRYSDRFXALCFLE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OC)CC(=O)OCC

Computed Properties

• Exact Mass: 420.14904627g/mol
• Monoisotopic Mass: 420.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6Ų